Cas no 221323-55-3 (5-formyl-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-formyl-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 221323-55-3
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• MDL: MFCD13174858
• CID: 244236
• PubChem ID: 45082094
• Update Time: 2025-04-19

5-formyl-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 5-formyl-1-methyl-
• 5-Formyl-1-methyl-1H-pyrazole-3-carboxylicacid
• 5-formyl-1-methylpyrazole-3-carboxylic acid
• 5-formyl-1-methyl-1H-pyrazole-3-carboxylic acid
• SCHEMBL7428175
• AT14150
• EN300-306880
• Z1255494709
• DTXSID10665088
• AKOS023428105
• 221323-55-3
• MFCD13174858
• 1H-Pyrazole-3-carboxylic acid, 5-formyl-1-methyl- (9CI)

• MDL： MFCD13174858
• Inchi： 1S/C6H6N2O3/c1-8-4(3-9)2-5(7-8)6(10)11/h2-3H,1H3,(H,10,11)
• InChI Key： ODPLFSCTCVMBMZ-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=O)N(C)N=1)=O

Computed Properties

• Exact Mass: 154.03788
• Monoisotopic Mass: 154.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.2A^2
• XLogP3: -0.1

Experimental Properties

• PSA: 72.19